4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide

• Molecular Formula: C26H26Cl2FN3O3S
• Molecular Weight: 550.5 g/mol
• IUPAC Name: 4-chloro-N-[2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl]-N-[(2-fluorophenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C26H26Cl2FN3O3S/c1-19-6-7-22(28)16-25(19)30-12-14-31(15-13-30)26(33)18-32(17-20-4-2-3-5-24(20)29)36(34,35)23-10-8-21(27)9-11-23/h2-11,16H,12-15,17-18H2,1H3
• InChI Key: OUNYJVNOBRNROA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)CN(CC3=CC=CC=C3F)S(=O)(=O)C4=CC=C(C=C4)Cl

Description

4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been extensively studied for its ability to interact with biological systems, and its unique chemical properties make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide involves the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of the enzyme phosphodiesterase, which is involved in the regulation of cyclic adenosine monophosphate (cAMP) levels in the body. It has also been shown to interact with certain neurotransmitter receptors in the brain, including dopamine and serotonin receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide are complex and varied. This compound has been shown to have significant effects on the levels of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been shown to affect the levels of certain hormones in the body, including cortisol and testosterone.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide in lab experiments include its ability to interact with biological systems in a specific and controlled manner. This compound has been extensively studied for its potential applications in the field of medicine, and its unique chemical properties make it a promising candidate for the development of new drugs. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are many potential future directions for research on 4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide. Some possible areas of investigation include the development of new drugs based on this compound, the exploration of its potential applications in the treatment of neurological disorders, and the investigation of its effects on other biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects and toxicity.

Synthesis Methods

The synthesis of 4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide involves several steps, including the reaction of 5-chloro-2-methylphenylpiperazine with 2-chloroacetyl chloride, followed by the reaction of the resulting compound with 4-(2-fluorobenzyl)benzenesulfonyl chloride. The final product is obtained through the reaction of the intermediate compound with 4-chlorobenzenesulfonyl chloride.

Scientific Research Applications

4-chloro-N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)benzenesulfonamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit significant activity against certain types of cancer cells, and it has also been investigated for its potential use in the treatment of neurological disorders such as schizophrenia.